Cas no 2680736-08-5 (3-{2-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1,3-oxazol-5-yl}propanoic acid)

• Product Name: 3-{2-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1,3-oxazol-5-yl}propanoic acid
• CAS No: 2680736-08-5
• MF: C₁₁H₁₁F₃N₂O₄
• MW: 292.211253404617
• CID: 5634915
• PubChem ID: 165938235
• Update Time: 2025-05-20

3-{2-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1,3-oxazol-5-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680736-08-5
• EN300-28288613
• 3-{2-[1-(2,2,2-trifluoroacetyl)azetidin-3-yl]-1,3-oxazol-5-yl}propanoic acid
• 3-{2-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1,3-oxazol-5-yl}propanoic acid

• Inchi： 1S/C11H11F3N2O4/c12-11(13,14)10(19)16-4-6(5-16)9-15-3-7(20-9)1-2-8(17)18/h3,6H,1-2,4-5H2,(H,17,18)
• InChI Key： NGCGTQXCVBWJOU-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C2=NC=C(CCC(=O)O)O2)C1)=O)(F)F

Computed Properties

• Exact Mass: 292.06709132g/mol
• Monoisotopic Mass: 292.06709132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-{2-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1,3-oxazol-5-yl}propanoic acid

Introduction to 3-{2-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1,3-oxazol-5-yl}propanoic acid (CAS No. 2680736-08-5) in Modern Chemical and Pharmaceutical Research

The compound 3-{2-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1,3-oxazol-5-yl}propanoic acid, identified by the CAS number 2680736-08-5, represents a significant advancement in the realm of medicinal chemistry and pharmacological innovation. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that exhibit remarkable biological activity. The presence of both trifluoroacetyl and azetidine moieties in its framework suggests potential applications in the development of novel therapeutic agents, particularly in addressing complex biological targets.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and overall pharmacokinetic properties. The trifluoroacetyl group, a key feature of this compound, is well-documented for its role in modulating enzyme activity and interactions with biological receptors. In particular, studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved bioavailability and reduced susceptibility to metabolic degradation. This makes derivatives like 3-{2-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1,3-oxazol-5-yl}propanoic acid a promising candidate for further exploration in drug discovery.

The molecular backbone of this compound incorporates an azetidine ring, which is a five-membered saturated heterocycle known for its versatility in pharmaceutical applications. Azetidine derivatives have been extensively studied for their potential as intermediates in the synthesis of bioactive molecules. The structural motif allows for facile modifications at multiple positions, enabling chemists to tailor properties such as solubility, lipophilicity, and receptor binding specificity. Furthermore, the integration of a 1,3-oxazole ring enhances the compound's complexity and diversity, offering additional avenues for functionalization and derivatization.

One of the most compelling aspects of 3-{2-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1,3-oxazol-5-yl}propanoic acid is its potential as a scaffold for developing small-molecule inhibitors or modulators. The combination of the trifluoroacetyl group and the azetidine/oxazole framework creates a unique chemical environment that may interact selectively with biological targets. For instance, such structures have been explored as inhibitors of enzymes involved in inflammatory pathways or as modulators of signal transduction cascades. Preliminary computational studies suggest that this compound could exhibit inhibitory activity against certain kinases or proteases, making it relevant to ongoing research in oncology and immunology.

In the context of modern drug development, the synthesis and characterization of novel compounds like CAS No. 2680736-08-5 are driven by advancements in synthetic methodologies and analytical techniques. The ability to efficiently construct complex heterocyclic systems has been revolutionized by modern catalytic processes and flow chemistry approaches. These innovations allow for rapid exploration of chemical space and the identification of lead compounds with high precision. The synthesis of this particular molecule likely involved multi-step reactions that showcase the intersection of traditional organic chemistry with cutting-edge synthetic strategies.

The pharmacological evaluation of 3-{2-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1,3-oxazol-5-yl}propanoic acid is currently underway in several academic and industrial laboratories. Researchers are focusing on assessing its efficacy against disease-relevant targets while also evaluating its safety profile through preclinical studies. The compound's unique structural features make it an attractive candidate for further optimization through structure-based drug design or fragment-based approaches. High-throughput screening (HTS) campaigns may also be employed to identify novel derivatives with enhanced therapeutic potential.

From a broader perspective, this compound exemplifies the growing importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing therapeutic innovation. The integration of computational modeling with experimental validation has accelerated the pace at which new drug candidates are identified and developed. As such, molecules like CAS No. 2680736-08-5 not only represent individual chemical entities but also symbolize the broader progress occurring within the pharmaceutical sciences.

The future prospects for 3-{2-1-(2,2,2-trifluoroacetyl)azetidin-3-yll1,-oxazol-S-yI}propanoic acid are promising given its unique structural attributes and potential biological relevance. Further investigation into its mechanism of action will be crucial for understanding its therapeutic utility fully. Additionally，exploration into its metabolic fate and potential side effects will provide valuable insights into its suitability for clinical translation. As research continues，this compound may serve as a foundation for developing next-generation therapeutics that address unmet medical needs across multiple disease areas.